Cas no 2229243-32-5 (2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid)

• Product Name: 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid
• CAS No: 2229243-32-5
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 6353636
• PubChem ID: 165610368
• Update Time: 2025-05-20

2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid
• 2-[1-(4-methylthiophen-3-yl)cyclobutyl]acetic acid
• 2229243-32-5
• EN300-1748373

• Inchi： 1S/C11H14O2S/c1-8-6-14-7-9(8)11(3-2-4-11)5-10(12)13/h6-7H,2-5H2,1H3,(H,12,13)
• InChI Key： FYTLEEKIYRJAAR-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 210.07145086g/mol
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid

Introduction to 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid (CAS No: 2229243-32-5)

2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229243-32-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutylacetic acid core conjugated with a 4-methylthiophen-3-yl substituent, has garnered attention due to its unique structural framework and potential biological activities. The presence of both a thiophene ring and a cyclobutyl moiety suggests promising interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The structural composition of 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid encompasses several key functional groups that contribute to its chemical reactivity and pharmacological profile. The cyclobutyl ring introduces rigidity to the molecular structure, which can influence binding affinity and metabolic stability. Concurrently, the thiophene ring, with its sulfur-containing heteroatom, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for molecular recognition processes. The 4-methylthiophen-3-yl substituent further enhances the compound's complexity by adding a methyl group at the 4-position of the thiophene ring, potentially modulating electronic properties and biological activity.

In recent years, there has been growing interest in thiophene-based derivatives due to their diverse pharmacological effects. Thiophenes are widely recognized for their role in various therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer agents. The incorporation of a cyclobutyl group into this framework may enhance solubility and bioavailability while maintaining or improving target specificity. This combination of structural features makes 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid a compelling subject for further investigation.

Current research in medicinal chemistry increasingly focuses on developing molecules that exhibit multiple modes of action or enhanced selectivity. The unique scaffold of 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid positions it as a potential lead compound for designing novel therapeutic agents. Studies have begun to explore its interactions with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes by occupying specific binding pockets through its rigid core and flexible side chains.

The synthesis of 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid represents a significant achievement in organic chemistry, demonstrating the ability to construct complex heterocyclic systems with precise functionalization. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, have been employed to achieve the desired connectivity between the cyclobutylacetic acid backbone and the thiophene moiety. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production of derivatives for further pharmacological evaluation.

From a biochemical perspective, the thiophene ring in 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid is particularly noteworthy for its potential to modulate redox-sensitive signaling pathways. Thiophenes have been shown to interact with reactive oxygen species (ROS) and metal ions, making them relevant in contexts involving oxidative stress or metal homeostasis. The cyclobutyl group may further influence these interactions by altering electron distribution or steric hindrance around the thiophene ring. Such properties are increasingly relevant in developing treatments for neurodegenerative diseases, where redox imbalance plays a critical role.

The pharmacokinetic profile of 2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid is another area of active investigation. Computational modeling has been instrumental in predicting how structural features affect absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Initial simulations suggest that the compound may exhibit moderate solubility in both aqueous and lipid environments, which could be advantageous for oral administration or topical applications. Additionally, the stability of the cyclobutyl ring under metabolic conditions remains an important factor to consider when evaluating its therapeutic potential.

In conclusion,2-1-(4-methylthiophen-3-yl)cyclobutylacetic acid (CAS No: 2229243-32-5) represents a structurally intriguing molecule with significant pharmaceutical promise. Its unique combination of a cyclobutyl moiety and a substituted thiophene ring offers opportunities for designing novel therapeutics with improved efficacy and selectivity. Ongoing research aims to elucidate its biological activities further and optimize its pharmacokinetic properties through structural modifications. As our understanding of molecular interactions continues to evolve,2-1-(4-methylthiophen-3-y lcyclobut ylacetic ac id) is poised to contribute meaningfully to advancements in drug discovery and development.